Cas no 2137852-67-4 (Cyclohexanesulfonamide, 4-(dimethylamino)-)

• Product Name: Cyclohexanesulfonamide, 4-(dimethylamino)-
• CAS No: 2137852-67-4
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5288954
• Update Time: 2025-06-08

Cyclohexanesulfonamide, 4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, 4-(dimethylamino)-

• Inchi： 1S/C8H18N2O2S/c1-10(2)7-3-5-8(6-4-7)13(9,11)12/h7-8H,3-6H2,1-2H3,(H2,9,11,12)
• InChI Key： YWAHJUVSSYQCSF-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCC(N(C)C)CC1

Additional information on Cyclohexanesulfonamide, 4-(dimethylamino)-

Recent Advances in Cyclohexanesulfonamide, 4-(dimethylamino)- (CAS: 2137852-67-4) Research

Cyclohexanesulfonamide, 4-(dimethylamino)- (CAS: 2137852-67-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule modulators. This research brief aims to summarize the latest findings regarding the synthesis, biological activity, and pharmacological properties of this compound.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of Cyclohexanesulfonamide, 4-(dimethylamino)- in the design of selective kinase inhibitors. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity for specific kinase targets, demonstrating its potential in treating cancers with dysregulated kinase signaling pathways. The study reported a significant improvement in inhibitory potency compared to earlier analogs, with IC50 values in the low nanomolar range for several kinase targets.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's utility in modulating protein-protein interactions (PPIs). The study revealed that Cyclohexanesulfonamide, 4-(dimethylamino)- could serve as a scaffold for developing PPI inhibitors, particularly in disrupting interactions involved in inflammatory diseases. The researchers employed computational docking and molecular dynamics simulations to validate the compound's binding mode, followed by in vitro assays confirming its biological activity.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of Cyclohexanesulfonamide, 4-(dimethylamino)- have been reported. A paper in Organic Process Research & Development (2023) described a scalable and efficient synthesis route, addressing previous challenges related to yield and purity. The new protocol employs a catalytic asymmetric hydrogenation step, achieving high enantioselectivity and reducing the need for costly chiral auxiliaries.

Pharmacokinetic studies of Cyclohexanesulfonamide, 4-(dimethylamino)- have also progressed, with findings indicating favorable absorption and distribution profiles in preclinical models. A study in Drug Metabolism and Disposition (2024) reported that the compound exhibits good oral bioavailability and moderate plasma protein binding, suggesting its suitability for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Cyclohexanesulfonamide, 4-(dimethylamino)- (CAS: 2137852-67-4) continues to emerge as a versatile scaffold in medicinal chemistry, with recent studies underscoring its potential in kinase inhibition, PPI modulation, and other therapeutic areas. The compound's synthetic accessibility and promising pharmacological profile position it as a valuable candidate for further investigation and development in the pharmaceutical industry.